![molecular formula C19H15F3N2O4S B2937123 N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide CAS No. 1798459-11-6](/img/structure/B2937123.png)
N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
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Description
N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H15F3N2O4S and its molecular weight is 424.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Heterocyclic Compound Synthesis : Furan and thiophene derivatives are crucial for synthesizing various heterocyclic compounds, including pyrimidines and pyridazines, which are analogues of nitrogen-containing bases of pyrimidine series. These compounds are synthesized to explore biological activities and structural analogues for potential pharmaceutical applications. Arylmethylidene derivatives of furan-2(3H)-ones serve as important building blocks for these syntheses, demonstrating plant-growth regulatory activity in some derivatives (Aniskova, Grinev, & Yegorova, 2017).
Inhibition of NQO2 Enzyme : Analogues of furan amidines have been evaluated for their potential use in cancer chemotherapy and malaria treatment by inhibiting the NQO2 enzyme. Modifications to the furan ring and amidine group in these compounds aim to probe NQO2 activity, improve solubility, and decrease basicity. These studies contribute to understanding structure-activity relationships and identifying potential therapeutic agents (Alnabulsi et al., 2018).
Material Science and Environmental Applications
Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan as a conjugated linker have been synthesized and applied in dye-sensitized solar cells. The use of furan improves the solar energy-to-electricity conversion efficiency significantly, underscoring the potential of furan derivatives in enhancing the performance of photovoltaic devices (Kim et al., 2011).
Electrochemical Polymerization and Capacitance : A novel hybrid poly(2-(thiophen-2-yl)furan) has been developed through electrochemical polymerization, showing promising applications in supercapacitors due to its enhanced capacitance properties. This study illustrates the potential of furan and thiophene derivatives in the development of new materials for energy storage applications (Mo et al., 2015).
Properties
IUPAC Name |
N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O4S/c20-19(21,22)11-3-1-4-12(9-11)24-18(27)17(26)23-10-13-6-7-15(29-13)16(25)14-5-2-8-28-14/h1-9,16,25H,10H2,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIBJMOJJTKXBTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.